Cas no 1603580-85-3 (2-Amino-6-bromo-3,5-dimethylbenzoic acid)

• Product Name: 2-Amino-6-bromo-3,5-dimethylbenzoic acid
• CAS No: 1603580-85-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD28977407
• CID: 2949411
• PubChem ID: 88208147
• Update Time: 2024-11-04

2-Amino-6-bromo-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3,5-dimethylbenzoic acid
• SY037244
• 2-Amino-6-bromo-3,5-dimethylbenzoicAcid
• MFCD28977407
• DA-43891
• SCHEMBL7827698
• AC1529
• AKOS027257147
• CS-12088
• CS-0447560
• Benzoic acid, 2-amino-6-bromo-3,5-dimethyl-
• SB80741
• 1603580-85-3

• MDL： MFCD28977407
• Inchi： 1S/C9H10BrNO2/c1-4-3-5(2)8(11)6(7(4)10)9(12)13/h3H,11H2,1-2H3,(H,12,13)
• InChI Key： FXJHSAVSFVZTMC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=C(C)C=C1C)N

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives